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Compound of Interest

Compound Name: (S)-BMS-378806

Cat. No.: B1667207

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-BMS-378806 is a small molecule inhibitor of human immunodeficiency virus type 1 (HIV-1)
entry.[1][2] It functions as an attachment inhibitor by binding to the viral envelope glycoprotein
gp120, thereby preventing its interaction with the host cell's CD4 receptor.[1][3][4] This mode of
action effectively blocks the initial step of viral entry into host cells.[1][5] The compound exhibits
potent antiviral activity against a range of HIV-1 strains, with a median EC50 of 12 nM.[2]
Proper preparation of stock solutions is critical for accurate and reproducible experimental
results. This document provides detailed protocols for the preparation, storage, and handling of
(S)-BMS-378806 stock solutions for in vitro and in vivo studies.

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility data for (S)-BMS-378806 is
presented in the table below. This information is essential for accurate stock solution
preparation and experimental design.
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Property

Value

Molecular Weight

406.43 g/mol [3][6][7][8]

Molecular Formula

C22H22N404[3][7][8]

CAS Number

357263-13-9[3][6][7][8]

Appearance

Solid powder[7]

Solubility in DMSO

>20.2 mg/mL; 50 mg/mL (requires sonication);
81 mg/mL[3][6][8]

Aqueous Solubility

Approximately 170-200 pg/mL[1][2][3][9]

Storage (Powder)

3 years at -20°C[3][8]

Storage (Stock Solution)

Aliquot and store at -20°C for up to 1 year or
-80°C for up to 2 years. Avoid repeated freeze-
thaw cycles.[6][8][10]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (e.g., 50 mM)

This protocol describes the preparation of a 50 mM stock solution of (S)-BMS-378806 in

dimethyl sulfoxide (DMSO).

Materials:

(S)-BMS-378806 powder

Calibrated analytical balance

Vortex mixer

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or polypropylene tube
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 Ultrasonic bath
Procedure:
o Calculate the required mass of (S)-BMS-378806:
o To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 50 mmol/L x 0.001 L x 406.43 g/mol x 1000 mg/g = 20.32 mg
e Weighing the compound:

o Carefully weigh out approximately 20.32 mg of (S)-BMS-378806 powder using a
calibrated analytical balance and transfer it to a sterile amber glass vial or polypropylene
tube.

o Dissolution:

o Add the desired volume of anhydrous DMSO (in this case, 1 mL) to the vial containing the
compound.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes.

o To aid dissolution, place the vial in an ultrasonic bath for 10-15 minutes, or until the
solution is clear and free of visible particles.[6][8] Gentle warming to 37°C can also be
applied.[6]

 Sterilization (Optional):

o If required for cell culture experiments, the stock solution can be sterilized by filtering
through a 0.22 um DMSO-compatible syringe filter.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected
tubes.
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o Store the aliquots at -20°C or -80°C. Properly stored, the stock solution is stable for at
least one to two years.[8][10] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution to prepare
working solutions for cell-based experiments.

Materials:
e 50 mM (S)-BMS-378806 DMSO stock solution
o Appropriate cell culture medium or buffer (e.g., PBS)
 Sterile microcentrifuge tubes or plates
Procedure:
e Thaw the stock solution:
o Thaw a single aliquot of the 50 mM (S)-BMS-378806 stock solution at room temperature.
» Serial Dilutions:

o Perform serial dilutions of the stock solution in the desired cell culture medium or buffer to
achieve the final working concentrations. It is recommended to prepare intermediate
dilutions to ensure accuracy.

o Important: The final concentration of DMSO in the cell culture medium should typically be
kept below 0.1% (v/v) to avoid solvent-induced cytotoxicity.

o Example Dilution for a 100 nM final concentration:
o To prepare 1 mL of a 100 nM working solution from a 50 mM stock:

» First, prepare an intermediate dilution, for example, 1:100 by adding 2 pL of the 50 mM
stock to 198 L of medium (resulting in a 500 uM solution).
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» Next, perform a 1:5000 dilution of the intermediate stock by adding 0.2 pL of the 500 uM
solution to 999.8 uL of medium to get the final 100 nM concentration.

e Use in Experiments:

o Add the freshly prepared working solutions to the cell cultures as required by the

experimental design.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of (S)-BMS-378806 and the workflow
for preparing stock solutions.
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Caption: Mechanism of (S)-BMS-378806 action.
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Caption: Workflow for preparing (S)-BMS-378806 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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